Cas no 26254-88-6 (Butanal, 2-ethyl-2-methyl-)
Butanal, 2-ethyl-2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Butanal, 2-ethyl-2-methyl-
- 2-ethyl-2-methylbutanal
- 2-ethyl-2-methyl-butyraldehyde
- 2-ethyl-2-methyl-butanal
- SCHEMBL270156
- EN300-379725
- 26254-88-6
-
- Inchi: 1S/C7H14O/c1-4-7(3,5-2)6-8/h6H,4-5H2,1-3H3
- InChI Key: BFKSYXOOFDWKFF-UHFFFAOYSA-N
- SMILES: O=CC(C)(CC)CC
Computed Properties
- Exact Mass: 114.10452
- Monoisotopic Mass: 114.104465066g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 3
- Complexity: 72.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
Butanal, 2-ethyl-2-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-379725-0.05g |
2-ethyl-2-methylbutanal |
26254-88-6 | 93% | 0.05g |
$174.0 | 2023-05-25 | |
| Enamine | EN300-379725-0.1g |
2-ethyl-2-methylbutanal |
26254-88-6 | 93% | 0.1g |
$257.0 | 2023-05-25 | |
| Enamine | EN300-379725-0.25g |
2-ethyl-2-methylbutanal |
26254-88-6 | 93% | 0.25g |
$367.0 | 2023-05-25 | |
| Enamine | EN300-379725-0.5g |
2-ethyl-2-methylbutanal |
26254-88-6 | 93% | 0.5g |
$579.0 | 2023-05-25 | |
| Enamine | EN300-379725-1.0g |
2-ethyl-2-methylbutanal |
26254-88-6 | 93% | 1g |
$743.0 | 2023-05-25 | |
| Enamine | EN300-379725-2.5g |
2-ethyl-2-methylbutanal |
26254-88-6 | 93% | 2.5g |
$1454.0 | 2023-05-25 | |
| Enamine | EN300-379725-5.0g |
2-ethyl-2-methylbutanal |
26254-88-6 | 93% | 5g |
$2152.0 | 2023-05-25 | |
| Enamine | EN300-379725-10.0g |
2-ethyl-2-methylbutanal |
26254-88-6 | 93% | 10g |
$3191.0 | 2023-05-25 | |
| Aaron | AR01BIQJ-50mg |
2-ETHYL-2-METHYLBUTANAL |
26254-88-6 | 95% | 50mg |
$265.00 | 2025-02-17 | |
| Aaron | AR01BIQJ-100mg |
2-ETHYL-2-METHYLBUTANAL |
26254-88-6 | 95% | 100mg |
$379.00 | 2025-02-17 |
Butanal, 2-ethyl-2-methyl- Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on Butanal, 2-ethyl-2-methyl-
Butanal, 2-ethyl-2-methyl- (CAS No. 26254-88-6): Chemical Properties, Applications, and Recent Research Findings
The compound Butanal, 2-ethyl-2-methyl-, with the chemical name 2-ethyl-2-methylbutanal, is a significant molecule in the field of organic chemistry and has garnered attention due to its unique structural and functional properties. Its Chemical Abstracts Service (CAS) number is 26254-88-6, which uniquely identifies it in scientific literature and databases. This compound belongs to the class of aldehydes, a group known for their diverse applications in industry, pharmaceuticals, and research.
Chemical Structure and Properties: The molecular formula of Butanal, 2-ethyl-2-methyl- is C₆H₁₂O. It features a branched aldehyde group attached to a carbon chain with two ethyl groups and one methyl group. This structural arrangement imparts distinct chemical reactivity and physical properties. The compound is typically a colorless liquid with a characteristic aldehyde odor, which is typical for many aldehyde compounds. Its boiling point and solubility characteristics make it suitable for various chemical reactions and processes.
The reactivity of Butanal, 2-ethyl-2-methyl- is primarily governed by the aldehyde functional group. Aldehydes are well-known for undergoing oxidation to form carboxylic acids, reduction to form primary alcohols, and condensation reactions to form polymers or other complex molecules. The presence of the branched structure in Butanal, 2-ethyl-2-methyl- influences its reactivity profile, making it a versatile intermediate in organic synthesis.
Industrial Applications: In industrial settings, Butanal, 2-ethyl-2-methyl- finds applications as an intermediate in the synthesis of more complex organic molecules. Its use in the production of fine chemicals, fragrances, and flavoring agents is notable. The compound's ability to participate in various chemical reactions makes it valuable in the synthesis of pharmaceuticals and agrochemicals. Additionally, its role as a precursor in polymer chemistry has been explored, particularly in the development of novel materials with specific properties.
Pharmaceutical Significance: The pharmaceutical industry has shown interest in Butanal, 2-ethyl-2-methyl- due to its potential as a building block for drug molecules. Researchers have investigated its derivatives for their pharmacological activity. For instance, modifications of the aldehyde group can lead to compounds with antimicrobial or anti-inflammatory properties. While direct applications of Butanal, 2-ethyl-2-methyl-* as a therapeutic agent are limited, its role in drug discovery and development remains an area of active research.
Recent Research Findings: Recent studies have highlighted the compound's utility in synthetic chemistry and material science. One notable area of research involves the use of Butanal, 2-ethyl-*in catalytic processes that enhance reaction efficiency and selectivity. Researchers have reported novel catalytic systems that facilitate the transformation of this compound into valuable intermediates with high yields. These advancements contribute to greener chemical synthesis methods by reducing waste and energy consumption.
In material science, the incorporation of Butanal, 2-ethyl-*into polymer matrices has been studied for its impact on material properties. Researchers have demonstrated that adding this compound can improve mechanical strength and thermal stability in certain polymers. Such findings open up possibilities for developing advanced materials with enhanced performance characteristics for use in industries ranging from aerospace to automotive.
The compound's behavior under different environmental conditions has also been a focus of recent research. Studies have explored its stability under various temperatures and pressures, providing insights into its potential applications in industrial processes that require harsh conditions. Additionally, research into the toxicological profile of Butanal,* 2-*ethyl-* has been conducted to ensure safe handling and application in industrial and laboratory settings.
Future Prospects: The future prospects for Butanal,* 2-*ethyl-*are promising, particularly as synthetic chemistry continues to evolve towards more efficient and sustainable methods. Its role as an intermediate in drug discovery remains a key area of interest, with potential applications emerging as new synthetic pathways are developed. Furthermore, Butanal, 2-*ethy-*may find expanded uses in material science as researchers explore novel ways to incorporate it into advanced materials.
In conclusion, Butanal, 2-*methyl-*is a versatile compound with significant applications across multiple industries.* Its unique chemical properties make it valuable as an intermediate in organic synthesis,* pharmaceutical development,*and material science.* Recent research findings underscore its potential*in advancing chemical processes*and developing new materials.* As research*continues*to uncover new applications*and improve synthetic methods,*the importance*of this compound*is likely*to grow further.*
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